endo-Hydroxytandospirone
Description
Analytical reference standard for Tandospirone metabolite
Scientific Research Applications
Neuropharmacological Insights
Endo-Hydroxytandospirone, as a derivative of tandospirone, offers important insights into the neuropharmacological landscape, particularly concerning serotonin (5-HT) receptors. Tandospirone's selectivity for the 5-HT1A receptor, a subtype of serotonin receptor, positions it as a focal point for studying the modulation of cognitive, behavioral, and psychological functions in animals and humans. Tandospirone has shown efficacy in treating anxiety disorders, especially generalized anxiety disorder, and has been observed to enhance the effects of antidepressants in depression treatment. Intriguingly, recent studies have indicated its potential in addressing motor dysfunction in Parkinson's disease and cognitive deficits in schizophrenia, either as a standalone therapy or in conjunction with other medications (Huang et al., 2017).
Gastrointestinal Applications
In the realm of gastrointestinal health, tandospirone citrate, a variant related to endo-Hydroxytandospirone, has been explored for its potential in alleviating symptoms of functional dyspepsia (FD). A randomized controlled trial demonstrated that patients receiving tandospirone experienced significant improvements in abdominal symptom scores compared to placebo. Specifically, notable enhancements were seen in upper abdominal pain and discomfort, underscoring the potential of 5-HT1A receptor agonists in managing gastrointestinal disorders (Miwa et al., 2009).
Neuroendocrine Response and Imaging Applications
Investigations into the in vivo action of tandospirone have provided valuable insights, particularly using positron emission tomography (PET) and neuroendocrine response measurements. A study utilizing PET revealed that despite significant effects on growth hormone and body temperature, a clinical dose of tandospirone had minimal impact on [11C]WAY 100635 binding, a radioligand for 5-HT1A receptors. This finding indicates that tandospirone may exert pharmacological effects without measurable occupancy of 5-HT1A receptors, suggesting the necessity for alternative indices beyond receptor occupancy for evaluating in vivo effects of agonists (Nakayama et al., 2002).
Insights into Serotonergic Drugs and Behavior
The response of serotonergic drugs in behavioral paradigms, such as the elevated plus-maze, has been subject to inconsistencies, highlighting the complexity of serotonin's role in modulating behavior. A study examining the effects of gepirone and fluoxetine revealed distinct profiles of anxiogenic and anxiolytic effects following acute and chronic treatments, respectively. These findings emphasize the nuanced interplay between serotonergic modulation and behavioral outcomes, providing a context for understanding the pharmacological actions of compounds like endo-Hydroxytandospirone (Silva & Brandão, 2000).
properties
Product Name |
endo-Hydroxytandospirone |
|---|---|
Molecular Formula |
C21H29N5O3 |
Molecular Weight |
399.49 |
Origin of Product |
United States |
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